Cas no 397869-65-7 ((1S)-2-azido-1-(naphthalen-1-yl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(naphthalen-1-yl)ethan-1-ol
• CAS No: 397869-65-7
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 5887423
• PubChem ID: 115556876
• Update Time: 2025-07-17

(1S)-2-azido-1-(naphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 397869-65-7
• EN300-1147323
• (1S)-2-azido-1-(naphthalen-1-yl)ethan-1-ol

• Inchi： 1S/C12H11N3O/c13-15-14-8-12(16)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12,16H,8H2/t12-/m1/s1
• InChI Key： HCRMSSMSBNPSCG-GFCCVEGCSA-N
• SMILES： O[C@H](CN=[N+]=[N-])C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.6Ų

Additional information on (1S)-2-azido-1-(naphthalen-1-yl)ethan-1-ol

Introduction to (1S)-2-azido-1-(naphthalen-1-yl)ethan-1-ol (CAS No. 397869-65-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (1S)-2-azido-1-(naphthalen-1-yl)ethan-1-ol, identified by its CAS number 397869-65-7, stands out as a compound of significant interest due to its unique structural and functional properties. This compound, characterized by its (1S)-configuration and the presence of an azido group attached to a naphthalen-1-yl moiety, has garnered attention in recent years for its potential applications in medicinal chemistry and drug discovery.

The structure of (1S)-2-azido-1-(naphthalen-1-yl)ethan-1-ol consists of a chiral center at the C1 position, which contributes to its stereochemical diversity. This chirality is crucial in determining its biological activity and interactions with biological targets. The azido group at the C2 position introduces reactivity that can be exploited in synthetic chemistry, allowing for further functionalization and the development of derivatives with enhanced pharmacological properties.

Recent research has highlighted the importance of azido-containing compounds in the design of bioactive molecules. The azido group is a versatile functional handle that can participate in various chemical transformations, including cycloadditions, nucleophilic substitutions, and metal-catalyzed reactions. These reactions are fundamental in the synthesis of complex molecules and have been widely utilized in the preparation of pharmaceutical intermediates.

In the context of pharmaceutical development, (1S)-2-azido-1-(naphthalen-1-yl)ethan-1-ol has been explored as a potential precursor for more complex drug candidates. Its naphthalen-1-yl moiety is a common pharmacophore found in various bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The combination of these features makes this compound a valuable asset in the search for novel therapeutic agents.

One of the most promising areas of research involving (1S)-2-azido-1-(naphthalen-1-yl)ethan-1-ol is its application in the synthesis of bioconjugates. Bioconjugation involves linking small organic molecules to larger biomolecules like peptides or proteins to enhance their stability, bioavailability, or targeting specificity. The azido group serves as an excellent site for conjugation due to its reactivity with nucleophiles, allowing for the facile attachment of various biomolecules.

Moreover, the stereochemistry of (1S)-2-azido-1-(naphthalen-1-y)ethan-l -ol has been investigated for its impact on biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, making it essential to understand and control these properties during drug development. Studies have shown that the (S)-configuration can lead to enhanced binding affinity and improved therapeutic efficacy compared to its enantiomer.

The synthesis of (1S)-2 azido-l -(naphthalen-l -yl)ethan-l -ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the installation of the azido group, protection-deprotection strategies to handle sensitive functionalities, and stereochemical control during asymmetric synthesis. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Recent advancements in computational chemistry have also contributed to the understanding of (lS)-2 azido-l -(naphthalen-l -yl)ethan-l -ol's reactivity and potential applications. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets before conducting expensive experimental trials. This approach has significantly accelerated drug discovery pipelines and reduced time-to-market for new therapies.

In conclusion,(lS)-2 azido-l -(naphthalen-l -yl)ethan-l -ol (CAS No. 397869657) represents a fascinating compound with diverse applications in pharmaceutical chemistry. Its unique structural features, including the chiral center and azido group, make it a valuable building block for drug discovery efforts. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.